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Compound of Interest

Compound Name: Ppp-AA

Cat. No.: B142962 Get Quote

Disclaimer: The following information is provided for Peracetic Acid (PAA) as a representative

hazardous laboratory chemical. The term "Ppp-AA" as specified in the query did not

correspond to a publicly documented substance. Researchers and scientists should consult the

specific Safety Data Sheet (SDS) for any chemical they are handling.

This guide provides essential, immediate safety and logistical information for handling

Peracetic Acid (PAA), a powerful oxidizing agent used for its disinfectant and sterilant

properties. Adherence to these protocols is critical for ensuring personnel safety and minimizing

environmental impact.

Personal Protective Equipment (PPE)
When handling PAA, particularly in concentrated forms, a comprehensive PPE ensemble is

mandatory to prevent severe irritation and chemical burns. Concentrated PAA solutions are

corrosive and can cause irreversible damage to skin and eyes.[1] Vapors and mists may cause

irritation to the eyes, nose, throat, and respiratory system.[1]

Required PPE for Handling Concentrated PAA:

Eye and Face Protection: Chemical splash goggles and a face shield are essential to protect

against splashes and vapors.[2]

Hand Protection: Use inner and outer chemical-resistant gloves. Nitrile or neoprene gloves

are recommended. Always inspect gloves for tears or holes before use.
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Body Protection: A hooded, chemical-resistant suit or apron over a lab coat provides

necessary protection against spills and splashes.[3][4]

Respiratory Protection: When working with PAA solutions that may generate vapors or

aerosols, especially in poorly ventilated areas or when exposure limits may be exceeded, a

full-face air-purifying respirator with an appropriate cartridge or a self-contained breathing

apparatus (SCBA) is required.[2][3]

Foot Protection: Chemical-resistant, steel-toed boots or shoe coverings should be worn.[3]

Exposure Limits
It is crucial to monitor the workplace environment to ensure that PAA vapor concentrations

remain below established occupational exposure limits.
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Regulatory Body
Exposure Limit
Type

Value Notes

ACGIH

Threshold Limit Value

(TLV) - Short Term

Exposure Limit

(STEL)

0.4 ppm

This is a 15-minute

time-weighted

average that should

not be exceeded at

any time during a

workday.[1][5]

EPA

Acute Exposure

Guideline Level 1

(AEGL-1)

0.17 ppm (8-hour

TWA)

The airborne

concentration above

which it is predicted

that the general

population could

experience notable

discomfort, irritation,

or certain

asymptomatic non-

sensory effects.[5]

EPA

Acute Exposure

Guideline Level 2

(AEGL-2)

0.51 ppm (8-hour

TWA)

The airborne

concentration above

which it is predicted

that the general

population could

experience

irreversible or other

serious, long-lasting

adverse health effects

or an impaired ability

to escape.[5]

EPA Acute Exposure

Guideline Level 3

(AEGL-3)

1.3 ppm (8-hour TWA) The airborne

concentration above

which it is predicted

that the general

population could

experience life-
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threatening health

effects or death.[5]

OSHA
Permissible Exposure

Limit (PEL)
Not Established

While OSHA has not

established a specific

PEL for PAA,

employers are

required to provide a

workplace free from

recognized hazards.

[5]

Operational Plan for Handling PAA
Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Have an eyewash station and safety shower readily accessible.[6]

Prepare all necessary equipment and reagents before handling PAA.

Clearly label all containers with the contents and associated hazards.

Handling:

Always wear the appropriate PPE as detailed above.

When diluting, always add PAA to water, never the other way around, to avoid a violent

reaction.

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe in vapors or mists.[6]

Keep containers tightly closed when not in use.

Storage:
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Store PAA in a cool, dry, well-ventilated area away from incompatible materials such as

bases, metals, and reducing agents.

Store in the original container.

Keep away from heat, sparks, and open flames.

Spill Response Plan
In the event of a PAA spill, immediate and appropriate action is necessary to mitigate hazards.
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PAA Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Full-face respirator, chemical suit, gloves, boots)

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material
(e.g., vermiculite, sand)

Neutralize with Sodium Bicarbonate or Soda Ash Solution

Collect Absorbed Material into a Labeled, Sealable Container

Decontaminate Spill Area with Water

Dispose of Waste as Hazardous Material

Report Incident to Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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